Cas no 91817-70-8 ((2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride)

• Product Name: (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride
• CAS No: 91817-70-8
• MF: C₁₀H₁₄Cl₂FN
• MW: 238.129264354706
• MDL: MFCD30497915
• CID: 4665013
• PubChem ID: 134691129
• Update Time: 2025-06-26

(2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride
• 2-chloro-N-[(4-fluorophenyl)methyl]-N-methylethanamine;hydrochloride
• (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride

• MDL： MFCD30497915
• Inchi： 1S/C10H13ClFN.ClH/c1-13(7-6-11)8-9-2-4-10(12)5-3-9;/h2-5H,6-8H2,1H3;1H
• InChI Key： ILJLPKAFMYLYBA-UHFFFAOYSA-N
• SMILES： ClCCN(C)CC1C=CC(=CC=1)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 135
• Topological Polar Surface Area: 3.2

(2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride

(2-Chloroethyl)(4-Fluorophenyl)methylmethylamine Hydrochloride: A Comprehensive Overview

The compound 91817-70-8, also known as (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride, is a synthetic organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its applications.

The molecular structure of (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride consists of a central methylmethylamine group connected to a 4-fluorophenyl ring and a 2-chloroethyl chain. This arrangement imparts the compound with versatile reactivity and selectivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the field of drug discovery.

One of the most notable aspects of this compound is its ability to participate in various nucleophilic substitution reactions. Researchers have exploited this property to synthesize a wide range of derivatives with enhanced pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 91817-70-8 exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic inflammatory diseases.

In addition to its role in drug development, (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride has found applications in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively explored. A 2023 research paper in Pest Management Science reported that certain derivatives of this compound showed high efficacy against major agricultural pests without adverse effects on non-target organisms.

The synthesis of 91817-70-8 typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

From a safety standpoint, handling (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride requires adherence to standard laboratory protocols. Although it is not classified as a hazardous substance under normal conditions, proper precautions should be taken to avoid prolonged exposure or inhalation.

In conclusion, 91817-70-8, or (2-Chloroethyl)(4-fluorophenyl)methylmethylamine hydrochloride, stands as a versatile and valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses and improvements in its synthesis methods, ensuring its relevance in the ever-evolving landscape of chemical science.